Cas no 2229168-02-7 (2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-amine
• CAS No: 2229168-02-7
• MF: C₇H₇ClF₂N₂
• MW: 192.593687295914
• CID: 5970213
• PubChem ID: 165630666
• Update Time: 2025-05-20

2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-amine
• EN300-1947960
• 2229168-02-7

• Inchi： 1S/C7H7ClF2N2/c8-6-5(2-1-3-12-6)7(9,10)4-11/h1-3H,4,11H2
• InChI Key： PUNPNNYONNCUPJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(CN)(F)F

Computed Properties

• Exact Mass: 192.0265822g/mol
• Monoisotopic Mass: 192.0265822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-amine

Latest Research Insights on 2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-amine (CAS: 2229168-02-7) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound 2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-amine (CAS: 2229168-02-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

The structural motif of 2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-amine combines a chloropyridine scaffold with a difluoroethylamine moiety, which has been shown to enhance metabolic stability and bioavailability. Recent studies published in journals such as Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters highlight its utility as a key intermediate in the synthesis of novel kinase inhibitors and antimicrobial agents. For instance, a 2023 study demonstrated its efficacy in modulating protein-protein interactions critical in oncology targets.

Advancements in synthetic methodologies have also been reported, with researchers optimizing routes to improve yield and purity. A 2024 ACS Omega paper detailed a novel catalytic system for the efficient preparation of this compound, reducing byproducts and enhancing scalability. These developments are particularly relevant for industrial applications where cost-effective production is paramount.

Furthermore, preclinical evaluations of derivatives incorporating 2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-amine have shown promising results in targeting resistant bacterial strains and certain cancer cell lines. Mechanistic studies suggest that the difluoroethylamine group plays a crucial role in binding affinity, as evidenced by X-ray crystallography data. However, challenges such as off-target effects and metabolic clearance rates remain areas for further investigation.

In conclusion, 2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-amine represents a versatile building block with expanding applications in medicinal chemistry. Ongoing research aims to explore its potential in next-generation therapeutics, particularly in combination therapies and precision medicine. Future directions include structural optimization and in vivo efficacy studies to translate these findings into clinical candidates.